2-(4-(Azepan-1-ylsulfonyl)piperazin-1-yl)-N-(4-methoxyphenyl)acetamide
2-(4-(Azepan-1-ylsulfonyl)piperazin-1-yl)-N-(4-methoxyphenyl)acetamide
Brand Name:
Vulcanchem
CAS No.:
838868-59-0
VCID:
VC0497055
InChI:
InChI=1S/C19H30N4O4S/c1-27-18-8-6-17(7-9-18)20-19(24)16-21-12-14-23(15-13-21)28(25,26)22-10-4-2-3-5-11-22/h6-9H,2-5,10-16H2,1H3,(H,20,24)
SMILES:
COC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)N3CCCCCC3
Molecular Formula:
C19H30N4O4S
Molecular Weight:
410.5g/mol
2-(4-(Azepan-1-ylsulfonyl)piperazin-1-yl)-N-(4-methoxyphenyl)acetamide
CAS No.: 838868-59-0
Main Products
VCID: VC0497055
Molecular Formula: C19H30N4O4S
Molecular Weight: 410.5g/mol
| CAS No. | 838868-59-0 |
|---|---|
| Product Name | 2-(4-(Azepan-1-ylsulfonyl)piperazin-1-yl)-N-(4-methoxyphenyl)acetamide |
| Molecular Formula | C19H30N4O4S |
| Molecular Weight | 410.5g/mol |
| IUPAC Name | 2-[4-(azepan-1-ylsulfonyl)piperazin-1-yl]-N-(4-methoxyphenyl)acetamide |
| Standard InChI | InChI=1S/C19H30N4O4S/c1-27-18-8-6-17(7-9-18)20-19(24)16-21-12-14-23(15-13-21)28(25,26)22-10-4-2-3-5-11-22/h6-9H,2-5,10-16H2,1H3,(H,20,24) |
| Standard InChIKey | CUGHKAGVUCLZDU-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)N3CCCCCC3 |
| Canonical SMILES | COC1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)N3CCCCCC3 |
| PubChem Compound | 2985585 |
| Last Modified | Nov 11 2021 |
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